Cas no 5341-76-4 (2-(methoxymethyl)-2,4-dimethylpentane-1,5-diol)

• Product Name: 2-(methoxymethyl)-2,4-dimethylpentane-1,5-diol
• CAS No: 5341-76-4
• MF: C₉H₂₀O₃
• MW: 176.253303527832
• CID: 1582160
• PubChem ID: 220007
• Update Time: 2025-04-21

2-(methoxymethyl)-2,4-dimethylpentane-1,5-diol Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-2,4-dimethylpentane-1,5-diol
• CTK4J7951
• AG-K-95902
• AR-1C9438
• 2-methoxymethyl-2,4-dimethyl-pentane-1,5-diol
• AC1Q4FHQ
• AC1L57Z3
• 2-Methoxymethyl-2,4-dimethyl-pentan-1,5-diol
• AC1Q7BJY
• NSC2142
• CTK4J7951; AG-K-95902; AR-1C9438; 2-methoxymethyl-2,4-dimethyl-pentane-1,5-diol; AC1Q4FHQ; AC1L57Z3; 2-Methoxymethyl-2,4-dimethyl-pentan-1,5-diol; AC1Q7BJY; NSC2142;
• AKOS024335059
• 2-(METHOXYMETHYL)-2,5-PENTANEDIOL
• 2-(METHOXYMETHYL)-2,4-DIMETHYL-1,5-PENTANEDIOL
• DTXSID70277383
• NSC-2142
• 5341-76-4
• SCHEMBL4426678

• Inchi： 1S/C9H20O3/c1-8(5-10)4-9(2,6-11)7-12-3/h8,10-11H,4-7H2,1-3H3
• InChI Key： KQWPPKFUTRANJS-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(CO)CC(C)CO

Computed Properties

• Exact Mass: 176.1413
• Monoisotopic Mass: 176.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 0.985
• Boiling Point: 292.3°C at 760 mmHg
• Flash Point: 130.6°C
• Refractive Index: 1.454
• PSA: 49.69
• LogP: 0.64990